Methyl 4-(5-methylfuro[3,2-b]pyridine-2-carboxamido)benzoate

• IUPAC Name: methyl 4-[(5-methylfuro[3,2-b]pyridine-2-carbonyl)amino]benzoate
• InChI: InChI=1S/C17H14N2O4/c1-10-3-8-14-13(18-10)9-15(23-14)16(20)19-12-6-4-11(5-7-12)17(21)22-2/h3-9H,1-2H3,(H,19,20)
• InChI Key: UOBFNQUSCOQKQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)OC(=C2)C(=O)NC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C17H14N2O4
• Molecular Weight: 310.30 g/mol
• CAS No.: 942005-44-9

Description

“Methyl 4-(5-methylfuro[3,2-b]pyridine-2-carboxamido)benzoate” is a complex organic compound. It contains a methylfuro[3,2-b]pyridine core, which is a heterocyclic compound (a compound that contains atoms of at least two different elements). This core is substituted with a carboxamido group at the 2-position and a benzoate group at the 4-position.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyridine ring fused with a furan ring (forming the methylfuro[3,2-b]pyridine core). The carboxamido group would be attached to the 2-position of this core, and the benzoate group would be attached to the 4-position.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics like melting point, boiling point, solubility, and reactivity. These properties are typically determined experimentally. Without specific data, it’s not possible to provide an analysis of the physical and chemical properties of this compound.

Scientific Research Applications

Polymer Synthesis

Methyl 4-(5-methylfuro[3,2-b]pyridine-2-carboxamido)benzoate has implications in the synthesis of hyperbranched aromatic polyamides. Thermal polymerization of similar monomers results in polymers with significant solubility in various organic solvents and inherent viscosities, indicating their potential for versatile applications in materials science (Yang, Jikei, & Kakimoto, 1999).

Heterocyclic Synthesis

This compound serves as a scaffold for the synthesis of highly functionalized 3-pyridin-3-ylisoxazoles-5-carboxylic acid derivatives, highlighting its role in creating complex organic molecules that could have various applications, including medicinal chemistry (Ruano, Fajardo, & Martín, 2005).

Novel Molecule Development

Research has been conducted on the synthesis and reactions of similar compounds, such as 4-Oxiranylmethylfuro[3,2-b]pyrroles and their benzo derivatives, for the development of new molecules with potential applications in pharmaceuticals and materials science (Krutošíková, Krystofova-Labudova, & Dandárová, 2001).

Bioactive Molecule Synthesis

The compound has been studied for its potential in enhancing the analgesic properties of molecules through chemical modification, demonstrating its value in the development of new therapeutic agents (Ukrainets, Gorokhova, Sydorenko, & Taran, 2015).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug discovery. Without specific studies or data, it’s not possible to provide a mechanism of action for this compound.

Safety and Hazards

The safety and hazards associated with a compound are typically determined through experimental studies and regulatory assessments. Without specific data, it’s not possible to provide an analysis of the safety and hazards of this compound.

Future Directions

The future directions for research on this compound would depend on its potential applications. These could include its use as a building block in organic synthesis, its potential biological activity, or its physical or chemical properties.